Cas no 6755-05-1 ([2-(dimethylcarbamoyl)phenoxy]acetic acid)

[2-(dimethylcarbamoyl)phenoxy]acetic acid structure
6755-05-1 structure
Product name:[2-(dimethylcarbamoyl)phenoxy]acetic acid
CAS No:6755-05-1
MF:C11H13NO4
MW:223.22522
CID:1717251
PubChem ID:23210

[2-(dimethylcarbamoyl)phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [2-(dimethylcarbamoyl)phenoxy]acetic acid
    • (o-(Dimethylcarbamoyl)phenoxy)acetic acid
    • DTXSID50217883
    • ASAM
    • 6755-05-1
    • ACETIC ACID, (o-(DIMETHYLCARBAMOYL)PHENOXY)-
    • Inchi: InChI=1S/C11H13NO4/c1-12(2)11(15)8-5-3-4-6-9(8)16-7-10(13)14/h3-6H,7H2,1-2H3,(H,13,14)
    • InChI Key: XXQGYGJZNMSSFD-UHFFFAOYSA-N
    • SMILES: CN(C)C(=O)C1=CC=CC=C1OCC(=O)O

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
  • XLogP3: 0.3

Experimental Properties

  • PSA: 66.84

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